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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154

Introduction

Strontium-doped calcium phosphate (Sr-CaP) scaffolds are emerging as a highly promising
class of biomaterials for bone tissue engineering.[1] Strontium, a trace element found in bone,
is recognized for its dual therapeutic effect: it simultaneously stimulates bone formation by
osteoblasts and inhibits bone resorption by osteoclasts.[2] When incorporated into
biocompatible and osteoconductive calcium phosphate ceramics, strontium enhances the
regenerative potential of the scaffold, making it an attractive candidate for treating bone
defects, particularly in challenging scenarios like osteoporosis.[3][4] These scaffolds provide a
three-dimensional framework that supports cell attachment, proliferation, and differentiation,
while the controlled release of strontium and calcium ions actively modulates cellular behavior
to promote robust bone regeneration.[5][6]

Applications

The primary application of strontium phosphate scaffolds is in the field of bone regeneration.
Their unique biological properties make them suitable for a range of clinical applications:

o Treatment of Critical-Sized Bone Defects: These are defects that do not heal on their own
and require intervention. Sr-CaP scaffolds can bridge these gaps and promote new bone
ingrowth.[7]

e Spinal Fusion: Used as a bone graft substitute to promote fusion between vertebrae.
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o Osteoporotic Bone Repair: Strontium's anti-resorptive and anabolic effects are particularly
beneficial in patients with osteoporosis, where bone quality is compromised.[3] In animal
models of osteoporosis, strontium-containing scaffolds have been shown to significantly
enhance new bone formation.[8]

o Dental and Maxillofacial Surgery: For applications such as alveolar bone regeneration and
sinus lifts.[9]

o Orthopedic Implant Coatings: Coating metallic implants (e.g., titanium) with strontium-doped
calcium phosphate can improve osseointegration and implant stability.[10][11]

Physicochemical and Mechanical Properties

The performance of a scaffold is critically dependent on its physical and chemical
characteristics. Strontium substitution influences these properties, which can be tailored for
specific applications.

Data Presentation

Table 1: Physicochemical and Mechanical Properties of Strontium Phosphate Scaffolds

Property Value Source
Compressive Strength 16.1 £+ 1.1 MPa [12]
Porosity 63% - >80% [13][14]

| Pore Size | ~400 pum - 600 pum |[13][15] |

Table 2: lon Release Profile from Strontium Phosphate Scaffolds
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lon/Parameter Value Condition Source
Strontium (Sr?+) 4.3 - 15.1 p glday .
In vitro culture [12]
Release per g scaffold
Strontium (Sr2+) ] )
) 1.14 - 7.24 mg/L In vitro culture media [12]
Concentration
Strontium (Sr2+) Simulated Body Fluid
_ 0.60 mM [16]
Concentration (SBF)
Calcium (Caz*) Simulated Body Fluid
, 1.45 mM [16]
Concentration (SBF)
Silicon (Si**) Simulated Body Fluid
_ 2.02 mM [16]
Concentration* (SBF)
Phosphate (PO437) Simulated Body Fluid
0.55 mM [16]

Concentration

(SBF)

Note: Silicon is present in strontium-doped calcium silicate scaffolds, a related class of

materials.

Table 3: In Vivo New Bone Formation in a Rabbit Model

New Bone Volume

New Bone Volume

Time Point (SCPP Scaffold) (CPP Control) Source
4 Weeks 14% 10% [17]
8 Weeks 27% 19% [17]
16 Weeks 45% 40% [17]

SCPP: Strontium-doped Calcium Polyphosphate; CPP: Calcium Polyphosphate

Biological Mechanisms and Signaling Pathways

Strontium ions released from the scaffold interact with bone cells, modulating key signaling

pathways that govern bone remodeling. The dual action of strontium is a key advantage,

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubmed.ncbi.nlm.nih.gov/30812998/
https://pubmed.ncbi.nlm.nih.gov/30812998/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600364/
https://www.researchgate.net/publication/24182989_In_vivo_study_of_porous_strontium-doped_calcium_polyphosphate_scaffolds_for_bone_substitute_applications
https://www.researchgate.net/publication/24182989_In_vivo_study_of_porous_strontium-doped_calcium_polyphosphate_scaffolds_for_bone_substitute_applications
https://www.researchgate.net/publication/24182989_In_vivo_study_of_porous_strontium-doped_calcium_polyphosphate_scaffolds_for_bone_substitute_applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

promoting a net gain in bone mass.[18]

The released strontium ions can activate the Calcium-Sensing Receptor (CaSR) on osteoblasts
and osteoclasts, which triggers downstream signaling cascades.[1][6] In osteoblasts, this can
lead to the activation of the Wnt/B-catenin pathway, a critical regulator of osteogenesis.[18]
Simultaneously, strontium has been shown to activate the cCAMP/PKA signaling pathway, which
can promote osteogenesis and reduce oxidative stress in osteoporotic bone marrow stem cells.
[3] In osteoclasts, strontium signaling inhibits the RANKL pathway, which is essential for
osteoclast differentiation and activation, thereby reducing bone resorption.[18] Furthermore,
strontium can promote angiogenesis, the formation of new blood vessels, which is crucial for
supplying nutrients and oxygen to the regenerating tissue.[15][19]
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1. Scaffold Fabrication
(e.g., 3D Printing, Sponge Replica)

aterial Validation

2. Physicochemical Characterization
(SEM, XRD, Compression Testing, lon Release)

roceed if properties are adequate

3. In Vitro Cell Seeding
(MSCs, Osteoblasts)

ell-Material Interaction

4. Biocompatibility & Functional Assays
(CCK-8, Live/Dead, ALP, Alizarin Red S)

roceed if biocompatible & functional

5. In Vivo Implantation
(e.g., Rat Calvarial Defect Model)

valuation of Tissue Regeneration

6. Post-Implantation Analysis
(Micro-CT, Histology, Immunohistochemistry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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